Cas no 1805240-24-7 (2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine
• CAS No: 1805240-24-7
• MF: C₆H₂BrF₂IN₂O₂
• MW: 378.897559642792
• CID: 4809874
• Update Time: 2025-05-26

2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine

• Inchi： 1S/C6H2BrF2IN2O2/c7-5-3(12(13)14)1-2(10)4(11-5)6(8)9/h1,6H
• InChI Key： IPQYNPSBSLMWEA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1C(F)F)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.831
• Monoisotopic Mass: 377.831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine

Introduction to 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine (CAS No: 1805240-24-7)

2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine is a highly specialized organic compound with the CAS registry number 1805240-24-7. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug discovery, materials science, and catalysis. The molecule features a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 6, an iodine atom at position 5, and a nitro group at position 3. These substituents collectively influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, reducing production costs and enhancing scalability for potential industrial applications.

One of the most significant areas of research involving this compound is its application in medicinal chemistry. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups can modulate the electronic properties of the pyridine ring, making it a promising candidate for designing bioactive molecules. For instance, studies have shown that such substituted pyridines can exhibit potent anti-inflammatory, antifungal, or anticancer activities depending on their structural arrangement.

In addition to its biological applications, 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine has garnered attention in materials science due to its potential as a precursor for advanced materials such as coordination polymers or metalloorganic frameworks (MOFs). The bromine and iodine substituents can act as coordinating groups, enabling the formation of stable metal-ligand interactions that are crucial for constructing porous materials with tailored properties.

Recent research has also explored the use of this compound in catalytic processes. The nitro group's strong electron-withdrawing effect can enhance the catalytic activity of transition metal complexes derived from this molecule. For example, studies have demonstrated that such complexes can efficiently catalyze key organic transformations like C-C bond formation or oxidation reactions under mild conditions.

The physical and chemical properties of 2-Bromo-6-(difluoromethyl)-5-iodo-3-nitropyridine are well-documented in scientific literature. Its molecular weight is approximately 419 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions.

From an environmental standpoint, understanding the fate and behavior of 2-Bromo-6-(difluoromethyl)-5-i